Cas no 1428882-23-8 (1428882-23-8)
1428882-23-8 structure
Product Name:1428882-23-8
CAS No:1428882-23-8
MF:C8H10BNO2
MW:162.981502056122
CID:2115618
Update Time:2023-11-19
1428882-23-8 Chemical and Physical Properties
Names and Identifiers
-
- B-(4-cyclopropyl-3-pyridinyl)Boronic acid
- (4-Cyclopropylpyridin-3-yl)boronic acid
- 4-Cyclopropylpyridin-3-ylboronic acid
- (4-cyclopropylpyridin-3-yl)boronicacid
- CID 89478707
- (4-cyclopropyl-3-pyridyl)boronic acid
- Boronic acid, B-(4-cyclopropyl-3-pyridinyl)-
- 1428882-23-8
-
- Inchi: 1S/C8H10BNO2/c11-9(12)8-5-10-4-3-7(8)6-1-2-6/h3-6,11-12H,1-2H2
- InChI Key: MUUGWIHVEYNAQC-UHFFFAOYSA-N
- SMILES: OB(C1C=NC=CC=1C1CC1)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 161
- Topological Polar Surface Area: 53.4
Experimental Properties
- Density: 1.24±0.1 g/cm3(Predicted)
- Boiling Point: 333.8±44.0 °C(Predicted)
- pka: 4.12±0.58(Predicted)
1428882-23-8 Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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